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Compound of Interest

Compound Name: Harmol

Cat. No.: B1672944

Essential Safety and Handling Guide for Harmol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Harmol. The following procedures
are designed to ensure a safe laboratory environment and minimize exposure risks.

Hazard Summary

Harmol is classified as a hazardous substance with the following potential health effects:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1][2]

The toxicological properties of Harmol have not been fully investigated, and caution should be
exercised during handling.[2]

Quantitative Toxicity Data

The following table summarizes available acute toxicity data for related compounds. Note that
these values are not for Harmol itself but for extracts or related alkaloids from Peganum

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1672944?utm_src=pdf-interest
https://www.benchchem.com/product/b1672944?utm_src=pdf-body
https://www.benchchem.com/product/b1672944?utm_src=pdf-body
https://www.benchchem.com/product/b1672944?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-107811/Harmol-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107811/Harmol-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107811/Harmol-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-107811/Harmol-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/04758.pdf
https://www.benchchem.com/product/b1672944?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/04758.pdf
https://www.benchchem.com/product/b1672944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

harmala, the plant from which Harmol can be isolated.

. Route of
Substance Test Animal L . LD50
Administration

Aqueous extract of

Mice Intraperitoneal 1.8 - 2.5 g/kg
Peganum harmala L.
Aqueous extract of ] ) N

Albino mice Not specified 420 mg/kg
Peganum harmala
Harmine ]

) Rats Intraperitoneal 87 mg/kg|[3]

hydrochloride

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile)

Gloves must be inspected prior
to use.[4] Change gloves every
30-60 minutes or immediately
if contaminated or damaged.[5]
Wash hands thoroughly with
soap and water after removing
gloves.[4][5]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[6]

Skin and Body Protection

A lab coat, coveralls, or a

chemical-resistant apron.[7][8]

Wear a long-sleeved lab coat.
Ensure clothing provides

maximum skin coverage.[9]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
(e.g., N-95 or N-100 particle
mask) may be necessary if
dust or aerosols are generated
or if ventilation is inadequate.
[5] A full-face respirator should
be used if exposure limits are
exceeded or irritation is

experienced.[4]

Any respirator use requires a
formal respiratory protection
program, including fit-testing
and training, as per OSHA
standards.[5]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical for safety and compliance.

Step-by-Step Handling Protocol

e Preparation:
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o Ensure a well-ventilated work area, such as a chemical fume hood.[1][4][10]
o Assemble all necessary PPE and ensure it is in good condition.

o Locate the nearest eyewash station and safety shower before beginning work.[1]

e Handling:

[¢]

Avoid the formation of dust and aerosols.[1][4][10]

[e]

Avoid all direct contact with the skin and eyes.[1][4]

[e]

Weigh and handle the solid material in a manner that minimizes dust generation.

o

Use non-sparking tools to prevent ignition sources.[4]

[¢]

Do not eat, drink, or smoke in the work area.[1][10]

e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
o Decontaminate all work surfaces and equipment.

o Properly remove and dispose of PPE as contaminated waste.

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Move the individual to fresh air immediately.[1]

[2][4] If breathing is difficult, administer oxygen.
Inhalation [2][4] If breathing has stopped, provide artificial

respiration (avoiding mouth-to-mouth).[1][4]

Seek immediate medical attention.[2]

Immediately remove all contaminated clothing.
) [1][2][4] Flush the affected skin with plenty of
Skin Contact )
soap and water for at least 15 minutes.[2][4]

Seek medical attention.[2]

Immediately flush eyes with large amounts of

water for at least 15 minutes, making sure to lift
Eye Contact the upper and lower eyelids.[1][2][4] Remove

contact lenses if present and easy to do.[1]

Seek immediate medical attention.[2]

Do NOT induce vomiting.[2][4] Rinse the mouth
thoroughly with water.[1][2][4] Never give

Ingestion anything by mouth to an unconscious person.[2]
[4] Call a physician or Poison Control Center

immediately.[4]

Disposal Plan

All waste containing Harmol must be treated as hazardous waste.
» Waste Collection:

o Collect waste in a designated, leak-proof, and closable container.[4][11]

o Label the container clearly as "Hazardous Waste" and include the name "Harmol".
o Storage:

o Store waste containers in a designated satellite accumulation area near the point of
generation.[11]
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o Ensure incompatible wastes are segregated.[11]

e Disposal:

o Arrange for disposal through a licensed chemical destruction facility or via controlled
incineration with flue gas scrubbing.[4]

o Do not discharge Harmol or its containers into sewer systems, water, or the general
environment.[4]

o Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Workflow for Safe Handling of Harmol

The following diagram outlines the logical workflow for safely handling Harmol, from initial
preparation to final disposal.
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Start: Prepare for Harmol Handling

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Verify Proper Ventilation
(Fume Hood)

Step 3: Handle Harmol
- Avoid dust/aerosol
- Avoid contact

Spill or Exposure Occurs?

EMERGENCY:
Execute First Aid Procedures
Seek Medical Attention

1
:After stabilization

Step 4: Decontaminate Work Area
and Equipment

Step 5: Segregate Hazardous Waste

Step 6: Safely Remove and
Dispose of PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Harmol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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